Cas no 111153-21-0 (Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester)
111153-21-0 structure
Product Name:Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester
CAS No:111153-21-0
MF:C15H22O3
MW:250.333384990692
CID:1196770
Update Time:2024-08-02
Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester
- [(2S)-octan-2-yl] 4-hydroxybenzoate
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- Inchi: 1S/C15H22O3/c1-3-4-5-6-7-12(2)18-15(17)13-8-10-14(16)11-9-13/h8-12,16H,3-7H2,1-2H3/t12-/m0/s1
- InChI Key: JNXAOLWWDAIBSE-LBPRGKRZSA-N
- SMILES: C(O[C@@H](C)CCCCCC)(=O)C1=CC=C(O)C=C1
Computed Properties
- Exact Mass: 250.15696
Experimental Properties
- Density: 1.035±0.06 g/cm3(Predicted)
- Melting Point: 44-46 °C(Solv: hexane (110-54-3))
- Boiling Point: 362.6±15.0 °C(Predicted)
- PSA: 46.53
- pka: 8.18±0.15(Predicted)
Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
111153-21-0 (Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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